Eugenol sulfate
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Overview
Description
Eugenol sulfate is a phenylpropanoid that is eugenol in which the phenolic hydrogen has been replaced by a sulfo group. It is an aryl sulfate, a monomethoxybenzene and a phenylpropanoid. It derives from a eugenol. It is a conjugate acid of a this compound(1-).
[2-Methoxy-4-(prop-2-en-1-yl)phenyl]oxidanesulfonic acid, also known as 4-allyl-2-methoxyphenyl hydrogen sulfate or sulfuric acid mono-(4-allyl-2-methoxy-phenyl ester), belongs to the class of organic compounds known as phenylsulfates. Phenylsulfates are compounds containing a sulfuric acid group conjugated to a phenyl group. [2-Methoxy-4-(prop-2-en-1-yl)phenyl]oxidanesulfonic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. [2-Methoxy-4-(prop-2-en-1-yl)phenyl]oxidanesulfonic acid can be converted into eugenol.
Scientific Research Applications
Antimicrobial Properties and Industry Applications
Eugenol, a component of eugenol sulfate, is renowned for its broad-spectrum antimicrobial activities against various bacteria, fungi, and viruses. Its applications extend to the food industry, where it is used as a protectant in storing plants, grains, fruits, and livestock. Advanced formulations like microemulsions and nanoparticles have been developed to enhance eugenol's solubility and efficacy (Mak et al., 2019).
Antioxidant and Anti-inflammatory Effects
Eugenol is acknowledged for its antioxidant and anti-inflammatory activities. It's used in various products, particularly in cosmetics and pharmacology. Despite its potency, high concentrations can be toxic, warranting careful dosage control (Ulanowska & Olas, 2021).
Therapeutic Potential in Cancer Treatment
Eugenol exhibits anticancer properties, prompting its use in developing treatments for various cancers. Studies have shown its effectiveness in inducing apoptosis in cancer cells, making it a focus of ongoing cancer research (Jaganathan & Supriyanto, 2012).
Applications in Dental Medicine
In dental medicine, eugenol is used for its analgesic and anti-inflammatory properties. It's a common ingredient in dental preparations due to its effectiveness in alleviating pain and inflammation (Aburel et al., 2021).
Role in Treating Diabetes and Insulin Resistance
Eugenol has demonstrated significant potential in treating diabetes and insulin resistance. Its anti-oxidative and anti-inflammatory effects contribute to its efficacy in these areas (Al-Trad et al., 2019).
Properties
CAS No. |
95480-60-7 |
---|---|
Molecular Formula |
C10H12O5S |
Molecular Weight |
244.27 g/mol |
IUPAC Name |
(2-methoxy-4-prop-2-enylphenyl) hydrogen sulfate |
InChI |
InChI=1S/C10H12O5S/c1-3-4-8-5-6-9(10(7-8)14-2)15-16(11,12)13/h3,5-7H,1,4H2,2H3,(H,11,12,13) |
InChI Key |
XWAZTQUZONPJEW-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)CC=C)OS(=O)(=O)O |
Canonical SMILES |
COC1=C(C=CC(=C1)CC=C)OS(=O)(=O)O |
95480-60-7 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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